Imidazo[2,1-f][1,2,4]triazin-4-amine

• IUPAC Name: imidazo[2,1-f][1,2,4]triazin-4-amine
• InChI: InChI=1S/C5H5N5/c6-4-5-7-1-2-10(5)9-3-8-4/h1-3H,(H2,6,8,9)
• InChI Key: UPNQEWDYUUWWGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=N1)C(=NC=N2)N
• Molecular Formula: C5H5N5
• DSSTOX Substance ID: DTXSID001289017
• Molecular Weight: 135.13 g/mol
• CAS RN: 1363383-00-9

Description

Imidazo[2,1-f][1,2,4]triazin-4-amine is a derivative that has been identified as a TLR7 agonist. It is used in the treatment of cancer.

Synthesis Analysis

The synthesis of imidazo[2,1-f][1,2,4]triazin-4-amine derivatives involves various methods. One method involves the annulation of 2-amino[1,3,5]triazines and ketones. Electron-rich or electron-poor acetophenone and heterocycle ketones, as well as propiophenone, are functionalized with 2-amino-[1,3,5]triazines.

Molecular Structure Analysis

The molecular structure of imidazo[2,1-f][1,2,4]triazin-4-amine derivatives is complex. The synthetic approaches are grouped by the degree of research done on the imidazothiazine scaffold, from more to less studied.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of imidazo[2,1-f][1,2,4]triazin-4-amine derivatives are diverse. An I2-mediated annulation of 2-amino[1,3,5]triazines and ketones is one such reaction.

Scientific Research Applications

Pharmaceutical Applications: TLR7 Agonist

. These compounds are being explored for their therapeutic potential in the treatment of cancer due to their ability to modulate immune responses. TLR7 agonists can activate innate immune responses, which play a crucial role in the body’s first line of defense against tumor cells.

Anti-Cancer Drug Development

. Research has shown that these compounds may act as TLR7 agonists, which could potentially be used in the development of new cancer treatments. Their mechanism involves the activation of immune responses that target and destroy cancer cells.

Materials Science: Optoelectronic Devices

. They could be used in the development of new materials for optoelectronic devices, which include light-emitting diodes, photovoltaic cells, and laser diodes.

Inhibitors of Enzymatic Activity

. For example, they may inhibit enzymes like adenosine deaminase, which is involved in purine metabolism. Such inhibitors have potential therapeutic applications in diseases where modulation of enzyme activity is beneficial.

Antimicrobial Agents

. These compounds could be further developed into drugs that combat bacterial infections, including tuberculosis and other mycobacterial diseases.

Nucleoside Analogues

. This property makes them candidates for the development of nucleoside analogues, which are used in antiviral therapies and as tools in molecular biology for the study of DNA and RNA synthesis.

Future Directions

The future directions for research on imidazo[2,1-f][1,2,4]triazin-4-amine derivatives could include further exploration of their potential as TLR7 agonists. Additionally, the development of new synthetic methods and the study of their biological activities could be areas of interest.